Cas no 1040660-25-0 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 1040660-25-0
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 5954912
• PubChem ID: 25852417
• Update Time: 2025-06-28

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide
• 1040660-25-0
• VU0635742-1
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-4-fluoro-2-methylbenzenesulfonamide
• F5099-0333
• 4-fluoro-2-methyl-N-(1-pivaloylindolin-6-yl)benzenesulfonamide
• AKOS024498306

• Inchi： 1S/C20H23FN2O3S/c1-13-11-15(21)6-8-18(13)27(25,26)22-16-7-5-14-9-10-23(17(14)12-16)19(24)20(2,3)4/h5-8,11-12,22H,9-10H2,1-4H3
• InChI Key： WNQABFPENNZOOE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NC1C=CC2=C(C=1)N(C(C(C)(C)C)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 390.14134194g/mol
• Monoisotopic Mass: 390.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1040660-25-0): A Comprehensive Overview

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1040660-25-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structure that includes a 2,3-dihydroindole moiety and a 4-fluoro-2-methylbenzene sulfonamide group. The combination of these functional groups endows the compound with a range of biological activities and potential therapeutic applications.

The structure of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide is characterized by its intricate arrangement of functional groups. The 2,3-dihydroindole core is a common scaffold in medicinal chemistry due to its ability to form stable and bioactive compounds. The sulfonamide group, on the other hand, is known for its broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties. The presence of the fluorine atom in the 4-position of the benzene ring further enhances the compound's pharmacological profile by modulating its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of oxidative stress and inflammation, which are key factors in the progression of these diseases.

In addition to its neuroprotective properties, N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory and antimicrobial activities. Studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its antimicrobial properties have been attributed to its ability to disrupt bacterial cell walls and inhibit essential metabolic pathways in microorganisms.

The pharmacokinetic properties of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide in various patient populations. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. The compound has been well-tolerated at various dose levels, with no significant safety concerns identified.

From a synthetic perspective, N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the 2,3-dihydroindole core using appropriate starting materials such as indole derivatives or indoline precursors. Subsequent steps involve functionalization of the core structure to introduce the sulfonamide group and other substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound on a commercial scale.

In conclusion, N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 1040660-25-0) represents a promising candidate for the development of novel therapeutics in multiple areas of medicine. Its unique structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.